2-(2,3-dimethylphenoxy)-N-(4-methoxybenzyl)propanamide

• IUPAC Name: 2-(2,3-dimethylphenoxy)-N-[(4-methoxyphenyl)methyl]propanamide
• InChI: InChI=1S/C19H23NO3/c1-13-6-5-7-18(14(13)2)23-15(3)19(21)20-12-16-8-10-17(22-4)11-9-16/h5-11,15H,12H2,1-4H3,(H,20,21)
• InChI Key: ZWHCUXBASFJWNG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)OC(C)C(=O)NCC2=CC=C(C=C2)OC)C
• Molecular Formula: C19H23NO3
• Molecular Weight: 313.4 g/mol

Description

2-(2,3-dimethylphenoxy)-N-(4-methoxybenzyl)propanamide, also known as DMPP, is a chemical compound that has gained attention in scientific research for its potential therapeutic applications. DMPP belongs to the class of selective androgen receptor modulators (SARMs) and has been shown to have a high affinity for androgen receptors in the body.

Scientific Research Applications

Analytical Characterization and Detection

• Analytical Techniques : Studies have developed high-performance liquid chromatography with tandem mass spectrometry (HPLC-MS/MS) methods for detecting and quantifying psychoactive substances in biological samples, highlighting the importance of analytical characterization in the study of novel compounds (Poklis et al., 2014). Similar techniques could be adapted for "2-(2,3-dimethylphenoxy)-N-(4-methoxybenzyl)propanamide".

• Electrochemical Sensing : Research on electrochemical quantification of psychoactive substances on blotter paper using square-wave voltammetry on a boron-doped diamond electrode illustrates innovative approaches for the rapid detection of novel psychoactive substances (Souza et al., 2018). This method could be valuable for detecting "2-(2,3-dimethylphenoxy)-N-(4-methoxybenzyl)propanamide" in various matrices.

Synthesis and Structural Analysis

• Synthesis and Catalytic Studies : The synthesis and characterization of compounds, such as Mn(III)-Schiff base-dicyanamide complexes, provide insights into the methods used for synthesizing complex molecules and studying their catalytic properties (Bermejo et al., 2017). Similar synthetic approaches could be employed for creating and analyzing "2-(2,3-dimethylphenoxy)-N-(4-methoxybenzyl)propanamide".

Receptor Interaction Profiles

• Pharmacological Properties : The receptor binding profiles and pharmacological properties of psychoactive substances provide critical information for understanding their effects. Studies on N-2-methoxybenzyl-phenethylamines (NBOMe drugs) reveal their interactions with serotonergic and other receptors, offering a framework for exploring the receptor interaction profiles of novel compounds (Rickli et al., 2015).